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Compound of Interest

2-Bromo-4,5-dimethoxybenzoic
Compound Name:
acid

Cat. No.: B014678

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of a key physicochemical property of 2-Bromo-4,5-
dimethoxybenzoic acid: its melting point. Accurate determination of the melting point is
fundamental for the identification, purity assessment, and quality control of this compound in
research and development settings. 2-Bromo-4,5-dimethoxybenzoic acid serves as a
valuable intermediate in the synthesis of various flavonoids and has been investigated for its
potential as an anticancer agent.[1][2]

Quantitative Data Summary

The melting point of 2-Bromo-4,5-dimethoxybenzoic acid has been reported in various
sources, with slight variations. These values are summarized below for comparative analysis.
The discrepancies may arise from different experimental conditions or the purity of the sample
tested.
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Parameter Reported Value (°C) Source

. . ChemicalBook[3], Sigma-
Melting Point 188-190

Aldrich[4]
Melting Point 186 Lab Pro Inc[5]
Melting Point (decomposition) 169-173 Sigma-Aldrich[4]

Experimental Protocol: Melting Point Determination

The following protocol outlines a standard method for determining the melting point of 2-
Bromo-4,5-dimethoxybenzoic acid using the capillary method. This is a widely used and
accessible technique for thermal analysis in most laboratory settings.[6]

Materials and Apparatus:

2-Bromo-4,5-dimethoxybenzoic acid sample

Capillary tubes (one end sealed)

Melting point apparatus (e.g., digital melting point device or Thiele tube with heating oil)

Thermometer

Mortar and pestle

Spatula

Procedure:

e Sample Preparation:

o Place a small amount of 2-Bromo-4,5-dimethoxybenzoic acid on a clean, dry surface.

o If necessary, finely powder the sample using a mortar and pestle to ensure uniform
packing.

e Capillary Tube Packing:
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o Invert the open end of a capillary tube into the powdered sample.

o Gently tap the sealed end of the tube on a hard surface to pack the sample into the
bottom.

o Continue this process until the sample is packed to a height of 2-3 mm.

e Apparatus Setup:
o Insert the packed capillary tube into the sample holder of the melting point apparatus.

o Ensure the thermometer is correctly positioned to accurately measure the temperature of
the sample.

e Melting Point Measurement:

o Begin heating the apparatus at a slow, controlled rate (approximately 1-2 °C per minute)
as the temperature approaches the expected melting point.

o Carefully observe the sample.
o Record the temperature at which the first drop of liquid appears (the onset of melting).

o Record the temperature at which the entire sample has completely melted (the completion
of melting). The range between these two temperatures is the melting point range.

e Data Analysis:

o Repeat the measurement with at least two more samples to ensure reproducibility.

o The average of the determined melting point ranges should be reported as the final value.
Precautions:
o Ensure the sample is completely dry, as moisture can depress the melting point.

e The rate of heating should be slow near the melting point to ensure thermal equilibrium
between the sample, heating block, and thermometer.
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» Proper packing of the capillary tube is crucial for accurate results.

Logical Workflow for Compound Characterization

The following diagram illustrates a typical workflow for the characterization of a synthesized
chemical compound like 2-Bromo-4,5-dimethoxybenzoic acid, starting from synthesis and
purification through to physicochemical and structural analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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melting-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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